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Compound of Interest

Tetrahydro-5-methylfuran-2-
Compound Name:
methanol

Cat. No.: B041840

The proper disposal of Tetrahydro-5-methylfuran-2-methanol is a critical component of
laboratory safety and environmental responsibility. For researchers, scientists, and
professionals in drug development, adherence to established protocols is paramount to
mitigate risks and ensure compliance. This guide provides essential, step-by-step information
for the safe handling and disposal of this chemical.

Tetrahydro-5-methylfuran-2-methanol is classified as a flammable liquid and is harmful if
swallowed, causing serious eye irritation.[1] Due to its hazardous nature, it cannot be disposed
of through standard waste streams and requires handling as regulated hazardous waste.[2][3]

[4]

Hazard Identification and Classification

A thorough understanding of the chemical's properties is the first step in safe handling. The
following table summarizes key hazard information.
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Hazard Classification GHS Code Description

Flammable Liquid H226 Flammable liquid and vapor[1]
Acute Toxicity (Oral) H302 Harmful if swallowed[1]
Serious Eye Irritation H319 Causes serious eye irritation[1]
Reproductive Toxicity H360 May damage fertilty or the

unborn child

Personal Protective Equipment (PPE)

Prior to handling Tetrahydro-5-methylfuran-2-methanol for any purpose, including disposal,

personnel must be equipped with the appropriate personal protective equipment.

Equipment

Specification

Purpose

Eye Protection

Safety glasses with side-

shields or goggles

Protects against splashes and

eye irritation[5]

Hand Protection

Chemically resistant gloves

Avoid skin contact

Body Protection

Laboratory coat, long pants,

closed-toe shoes

Prevents accidental skin

exposure

Respiratory Protection

Use in a well-ventilated area or

under a fume hood

Avoid inhalation of vapors[6]

Step-by-Step Disposal Protocol

The disposal of Tetrahydro-5-methylfuran-2-methanol must be carried out in a manner that

ensures the safety of laboratory personnel and prevents environmental contamination.

1. Waste Collection:

o Container: Collect waste Tetrahydro-5-methylfuran-2-methanol in a designated,

compatible container. The container must be in good condition, free of leaks, and have a

tightly sealing lid.[3]
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Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Tetrahydro-5-methylfuran-2-methanol,” and a clear description of the
associated hazards (e.g., "Flammable," "Toxic").[4]

Segregation: Do not mix with incompatible waste streams. Store the waste container in a
designated satellite accumulation area (SAA) that is away from ignition sources such as
heat, sparks, and open flames.[5]

. Storage:

Keep the waste container tightly closed except when adding waste.[3]

Store in a cool, dry, and well-ventilated area.[5]

Ensure that the storage area has secondary containment to manage potential spills.

. Professional Disposal:

The disposal of this chemical must be handled by a licensed hazardous waste disposal
company.[2] Never pour Tetrahydro-5-methylfuran-2-methanol down the drain or dispose
of it in regular trash.[6]

Follow all local, state, and federal regulations for hazardous waste disposal. These
regulations govern everything from storage time limits to transportation requirements.[2][3]

Maintain records of waste generation and disposal as required by your institution and
regulatory bodies.[3]

. Spill and Emergency Procedures:

In the event of a spill, evacuate non-essential personnel and eliminate all ignition sources.[2]

[6]
Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[6]
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e Collect the absorbent material and contaminated items into a sealed, labeled container for
disposal as hazardous waste.[4][6]

Disposal Workflow

The following diagram outlines the decision-making and operational process for the proper
disposal of Tetrahydro-5-methylfuran-2-methanol.
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Caption: Disposal workflow for Tetrahydro-5-methylfuran-2-methanol.
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By adhering to these procedures, laboratories can ensure the safe management of
Tetrahydro-5-methylfuran-2-methanol waste, protecting both personnel and the environment.
Always consult your institution's specific safety protocols and the chemical's Safety Data Sheet
(SDS) before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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